Cas no 559-14-8 (Perfluorooctene-1)

• Product Name: Perfluorooctene-1
• CAS No: 559-14-8
• MF: C₈F₁₆
• MW: 400.06005859375
• CID: 376625
• PubChem ID: 2782409
• Update Time: 2025-10-15

Perfluorooctene-1 Chemical and Physical Properties

Names and Identifiers

• 1-Octene,1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-
• 1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluorooct-1-ene
• PERFLUOROOCT-1-ENE
• Perfluorooctene-1
• EINECS 209-202-5
• Hexadecafluor-oct-1-en
• hexadecafluoro-oct-1-ene
• PC3331
• perfluoro-1-octene
• SCHEMBL161264
• MS-20357
• 1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-1-octene
• NS00019136
• 1-Octene, 1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-
• AKOS016015988
• 559-14-8
• FT-0676897
• MFCD00236708
• DTXSID40204489
• perfluorooctene
• A830856
• STL555844
• hexadecafluorooct-1-ene
• BBL102045

• MDL： MFCD00236708
• Inchi： 1S/C8F16/c9-1(2(10)11)3(12,13)4(14,15)5(16,17)6(18,19)7(20,21)8(22,23)24
• InChI Key： YCBPKOZNGFQMPB-UHFFFAOYSA-N
• SMILES： FC(C(C(/C(=C(\F)/F)/F)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 399.97400
• Monoisotopic Mass: 399.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.3

Experimental Properties

• Density: 1.658
• Boiling Point: 105°C
• Flash Point: 29.6°C
• Refractive Index: 1.272
• PSA: 0.00000
• LogP: 5.80280

Perfluorooctene-1 Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on Perfluorooctene-1

Perfluorooctene-1 (CAS No. 559-14-8): A Versatile Monomer in Modern Polymer Science

Perfluorooctene-1, with the chemical formula C8F16 and CAS number 559-14-8, is a fluorinated hydrocarbon that has garnered significant attention in the field of polymer chemistry due to its unique properties and broad applications. As a monomer, it serves as a critical building block for synthesizing various high-performance polymers, including fluoropolymers and specialty copolymers. The introduction of this compound into polymer matrices imparts exceptional thermal stability, chemical inertness, and low friction coefficients, making it indispensable in advanced material science.

The molecular structure of Perfluorooctene-1 consists of an eight-carbon chain fully fluorinated, resulting in a highly symmetrical and stable framework. This structural feature contributes to its remarkable resistance to extreme temperatures, ranging from cryogenic conditions to high thermal environments, as well as its resilience against a wide array of chemical reagents. These attributes have positioned it as a preferred choice for applications requiring materials with unparalleled durability and performance.

In recent years, the research on Perfluorooctene-1 has expanded significantly, particularly in the development of novel fluoropolymers with tailored properties. For instance, researchers have been exploring its use in creating perfluorinated alkoxy ethers, which exhibit excellent solvency for non-polar substances while maintaining high thermal stability. These advancements are particularly relevant in the pharmaceutical industry, where such polymers can be employed as stabilizers or carriers for temperature-sensitive drugs.

Moreover, the incorporation of Perfluorooctene-1 into polymer blends has opened up new avenues for material innovation. A notable example is its use in conjunction with polyethylene glycol (PEG) to develop biocompatible hydrogels with enhanced mechanical strength and water absorption capabilities. Such materials are finding applications in biomedical devices, such as drug delivery systems and tissue engineering scaffolds, where their biocompatibility and chemical resistance are crucial.

The synthesis of polymers derived from Perfluorooctene-1 typically involves ring-opening metathesis polymerization (ROMP), a reaction that allows for precise control over polymer architecture and molecular weight. This method has enabled the production of polymers with narrow molecular distribution and well-defined microstructures, which are essential for achieving consistent material performance. Recent studies have also demonstrated the feasibility of using ROMP to create block copolymers composed of alternating segments of perfluorinated and non-perfluorinated monomers, leading to materials with tunable solubility and mechanical properties.

The environmental impact of fluorinated compounds has been a subject of ongoing research and debate. While Perfluorooctene-1 itself is not classified as persistent or bioaccumulative under standard definitions, its derivatives must be carefully evaluated to ensure minimal ecological disruption. Current studies are focused on developing greener synthetic routes for perfluorinated polymers, including catalytic processes that reduce waste generation and energy consumption. Additionally, researchers are investigating methods to degrade or recycle these polymers at the end of their useful life, aligning with global sustainability goals.

In the realm of industrial applications, Perfluorooctene-1-based polymers are being utilized in high-performance coatings that offer exceptional resistance to corrosion and wear. These coatings are particularly valuable in aerospace and automotive industries, where materials must withstand harsh operating conditions without degradation. Furthermore, their low surface energy makes them ideal for producing self-lubricating films used in microelectromechanical systems (MEMS) and other precision devices.

The role of computational chemistry in optimizing polymer design has become increasingly prominent alongside experimental advancements. Molecular modeling techniques have been employed to predict the behavior of polymers derived from Perfluorooctene-1, allowing researchers to fine-tune their structures before physical synthesis. This approach has accelerated the discovery process by enabling rapid screening of potential materials with desired properties.

The future prospects for Perfluorooctene-1 extend beyond traditional polymer applications into emerging fields such as nanotechnology and energy storage. Researchers are exploring its potential use in creating novel nanocomposites with enhanced electrical conductivity or thermal insulation properties. Additionally, its incorporation into solid-state batteries could improve energy density and cycle life by providing stable electrode interfaces.

In conclusion, Perfluorooctene-1 (CAS No. 559-14-8) represents a cornerstone material in modern polymer science, offering unparalleled performance characteristics that make it indispensable across multiple industries. Its unique combination of thermal stability, chemical inertness, and processability continues to drive innovation in both academic research and industrial applications. As scientific understanding evolves and new methodologies emerge, the potential uses for this versatile monomer will undoubtedly expand even further.